Cas no 96009-61-9 (Carbamothioic acid,(4-phenylbutyl)-, S-propyl ester (9CI))
96009-61-9 structure
Product Name:Carbamothioic acid,(4-phenylbutyl)-, S-propyl ester (9CI)
CAS No:96009-61-9
MF:C14H21NOS
MW:251.387642621994
CID:819592
PubChem ID:180667
Update Time:2025-04-19
Carbamothioic acid,(4-phenylbutyl)-, S-propyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Carbamothioic acid,(4-phenylbutyl)-, S-propyl ester (9CI)
- S-propyl N-(4-phenylbutyl)carbamothioate
- N-(4-phenylbutyl)propylsulfanylformamide
- 96009-61-9
- Carbamothioic acid, (4-phenylbutyl)-, S-propyl ester
- DTXSID80242087
-
- Inchi: 1S/C14H21NOS/c1-2-12-17-14(16)15-11-7-6-10-13-8-4-3-5-9-13/h3-5,8-9H,2,6-7,10-12H2,1H3,(H,15,16)
- InChI Key: XAPIXHQGZPFOEU-UHFFFAOYSA-N
- SMILES: S(CCC)C(NCCCCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 251.134
- Monoisotopic Mass: 251.134
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 8
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- Density: 1.042
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.536
Carbamothioic acid,(4-phenylbutyl)-, S-propyl ester (9CI) Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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